Cas no 127-71-9 (Sulfabenzamide)
Sulfabenzamide is a sulfonamide antibiotic with bacteriostatic properties, primarily effective against a broad spectrum of Gram-positive and Gram-negative bacteria. Its mechanism of action involves competitive inhibition of para-aminobenzoic acid (PABA), disrupting bacterial folate synthesis and impeding nucleic acid production. Sulfabenzamide is commonly utilized in topical formulations for treating bacterial infections, particularly in dermatological and gynecological applications, due to its localized efficacy and low systemic absorption. Its stability in aqueous solutions and compatibility with other antimicrobial agents enhance its utility in compounded preparations. The compound’s well-documented pharmacokinetic profile and minimal resistance development further support its continued use in clinical settings.

Sulfabenzamide structure
Product name:Sulfabenzamide
Sulfabenzamide Chemical and Physical Properties
Names and Identifiers
-
- sulconazole nitrate
- N-[(4-Aminophenyl)sulfonyl]-benzamide
- Sulfabenzamide
- N-Sulfanilylbenzamide
- SULFABENZAMIDE CRYSTALLINE
- Sulfabenzamide(SB)
- 4-Amino-N-benzoylbenzenesulfonamide
- N-(4-Aminobenzenesulfonyl)benzamide
- N-(4-aminophenyl)sulfonylbenzamide
- N-Benzoylsulfanilamide
- NSC 74587
- sulfabenzid
- sulfabenzide
- SulfabenzaMid.
- sulfabenzoylamide
- SulfabenzaMide, USP
- SB
- NSC 74587G
- N-Sulfamylbenzamide
- Sulfamylbenzamide
- Benzamide, N-[(4-aminophenyl)sulfonyl]-
- Sulfabenzamidum
- Sulfabenzamid
- Sulfabenzamida
- N-[(4-Aminophenyl)sulfonyl]benzamide
- N-(p-Aminobenzenesulfonyl)benzamide
- Benzamide, N-sulfanilyl-
- N(sup1)-Benzoylsulfanilamide
- N-((4-Aminophenyl)sulfonyl)benzamide
- Sulfanilamide, N(sup1)-benzoyl
- C13H12N2O3S
- Sulfabenzamida [INN-Spanish]
- Prestwick0_000711
- N(1)-benzoylsulfanilamide
- UNII-G58F8OPL4I
- Prestwick2_000711
- BENZOYL SULFANILAMIDE
- C72147
- Prestwick_1019
- HMS3372C11
- AKOS000482643
- Sulfanilamide, N1-benzoyl-
- Opera_ID_1271
- DivK1c_000537
- HMS2097O03
- KBio2_006598
- s4576
- AI3-08024
- KBio3_001458
- HMS1921A09
- NCGC00022347-03
- 127-71-9
- N-benzoyl4-aminobenzenesulfonamide
- Spectrum_000982
- SCHEMBL93841
- KBio2_001462
- SR-01000000178-3
- AB00052093
- TRYSUL COMPONENT SULFABENZAMIDE
- SPBio_002842
- NINDS_000537
- NCGC00022347-04
- SULFABENZAMIDE COMPONENT OF GYNE-SULF
- BPBio1_001015
- SPBio_001413
- DTXSID7045287
- CCG-39255
- AMY37036
- SULFABENZAMIDE (TRIPLE SULFA)
- NCGC00016385-05
- SMR000058257
- Sulfabenzamidum [INN-Latin]
- Spectrum5_001066
- TRIPLE SULFA (SULFABENZAMIDE) [ORANGE BOOK]
- Tox21_110410_1
- 4-amino-N-(1-phenyl-methanoyl)-benzenesulfonamide
- GYNE-SULF COMPONENT SULFABENZAMIDE
- S0582
- KBioSS_001462
- Sulfabenzamide, United States Pharmacopeia (USP) Reference Standard
- CAS-127-71-9
- G58F8OPL4I
- Triple sulfa (sulfabenzamide)
- Spectrum4_000341
- NCGC00016385-04
- Sulfabenzamide [USAN:USP:INN:BAN]
- SULFABENZAMIDE COMPONENT OF TRYSUL
- NCGC00016385-01
- SULFABENZAMIDE [WHO-DD]
- 4-14-00-02664 (Beilstein Handbook Reference)
- AC-24189
- Spectrum2_001317
- J-005533
- MLS000069716
- BRD-K59983611-001-15-1
- N-benzoyl-4-aminobenzenesulfonamide
- IDI1_000537
- BRN 2139003
- SULFABENZAMIDE [ORANGE BOOK]
- VAGILIA COMPONENT SULFABENZAMIDE
- Prestwick3_000711
- NCGC00016385-06
- Pharmakon1600-01500544
- EN300-7411279
- SULFABENZAMIDE [USP IMPURITY]
- EINECS 204-859-4
- Sulfanilamide, N(sup1)-benzoyl-
- FT-0631744
- HMS501K19
- CHEMBL1243
- MFCD00044890
- HMS3714O03
- NCGC00016385-03
- DTXCID5025287
- Sulfabenzamide, VETRANAL(TM), analytical standard
- SULFABENZAMIDE COMPONENT OF VAGILIA
- SULFABENZAMIDE [INN]
- KBio2_004030
- Sulfabenzamide (USP/INN)
- Spectrum3_000569
- BSPBio_000921
- NSC-757322
- SULFABENZAMIDE [USAN]
- BRD-K59983611-001-05-2
- CS-4442
- BSPBio_001958
- NSC-74587
- Sulfanilamide, N(sup 1)-benzoyl-
- N1-Benzoylsulfanilamide
- CHEBI:94677
- Benzamide, N-((4-aminophenyl)sulfonyl)-
- SULFABENZAMIDE [USP-RS]
- HY-B0960
- 4-Amino-N-benzoylbenzenesulfonamide #
- SR-01000000178-2
- NS00008182
- SULTRIN COMPONENT SULFABENZAMIDE
- D05946
- N-(4-aminobenzene-1-sulfonyl)benzamide
- N(sup 1)-Benzoylsulfanilamide
- NCGC00016385-02
- SBI-0051518.P003
- Q7636176
- DB09355
- Sultrin
- SULFABENZAMIDE [VANDF]
- KBio1_000537
- SR-01000000178
- GTPL12632
- NSC757322
- Prestwick1_000711
- HMS2092I11
- BS-4997
- SULFABENZAMIDE [MI]
- HMS1570O03
- AB00052093_15
- SULFABENZAMIDE [MART.]
- N-(4-aminophenylsulfonyl)benzamide
- BS4
- HMS2234F05
- SPECTRUM1500544
- SULFABENZAMIDE COMPONENT OF SULTRIN
- NCGC00016385-08
- NSC74587
- Tox21_110410
- KBioGR_000741
- STK985629
- BRD-K59983611-001-21-9
- DB-041871
-
- MDL: MFCD00044890
- Inchi: 1S/C13H12N2O3S/c14-11-6-8-12(9-7-11)19(17,18)15-13(16)10-4-2-1-3-5-10/h1-9H,14H2,(H,15,16)
- InChI Key: PBCZLFBEBARBBI-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(=O)=O
Computed Properties
- Exact Mass: 276.05700
- Monoisotopic Mass: 276.056863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 97.6
- Molecular Weight: 276.31g/mol
- Tautomer Count: 2
Experimental Properties
- Color/Form: White to grayish white solid
- Density: 1.3261 (rough estimate)
- Melting Point: 180.0 to 184.0 deg-C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.6360 (estimate)
- Solubility: 0.00 M
- Water Partition Coefficient: 0.3 g/L (20 ºC)
- PSA: 97.64000
- LogP: 3.44040
- pka: 4.57(at 25℃)
- Merck: 8897
- Sensitiveness: Sensitive to heat
Sulfabenzamide Security Information
- Signal Word:Warning
- Hazard Statement: H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:3249
- WGK Germany:3
- Safety Instruction: S22-S24/25
- RTECS:CV5802500
- Hazard Level:6.1(b)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Packing Group:III
- HazardClass:6.1(b)
- Packing Group:III
- PackingGroup:III
- Safety Term:6.1(b)
Sulfabenzamide Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Sulfabenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A380447-100mg |
N-((4-Aminophenyl)sulfonyl)benzamide |
127-71-9 | 98% | 100mg |
$5.0 | 2024-05-30 | |
DC Chemicals | DC10264-250 mg |
Sulfabenzamide |
127-71-9 | >98% | 250mg |
$200.0 | 2022-02-28 | |
TRC | S689030-10g |
Sulfabenzamide |
127-71-9 | 10g |
$110.00 | 2023-05-17 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R150227-1g |
Sulfabenzamide |
127-71-9 | 98% | 1g |
¥54 | 2023-09-10 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R150227-5g |
Sulfabenzamide |
127-71-9 | 98% | 5g |
¥83 | 2023-09-10 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26965-1g |
Sulfabenzamide |
127-71-9 | 98% | 1g |
¥15.0 | 2024-07-18 | |
Ambeed | A380447-5g |
N-((4-Aminophenyl)sulfonyl)benzamide |
127-71-9 | 98% | 5g |
$14.0 | 2025-02-25 | |
Ambeed | A380447-25g |
N-((4-Aminophenyl)sulfonyl)benzamide |
127-71-9 | 98% | 25g |
$38.0 | 2025-02-25 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R150227-25g |
Sulfabenzamide |
127-71-9 | 98% | 25g |
¥391 | 2023-09-10 | |
TRC | S689030-1g |
Sulfabenzamide |
127-71-9 | 1g |
$ 64.00 | 2023-09-06 |
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Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Other Chemical Reagents
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:127-71-9)Sulfabenzamide

Purity:99.9%
Quantity:200kg
Price ($):Inquiry